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Oxazole-4-carboxylic Acid: A Comprehensive
Technical Guide
Abstract
Oxazole-4-carboxylic acid, a key heterocyclic compound, serves as a versatile building block

in medicinal chemistry and materials science. This document provides an in-depth exploration

of its chemical properties, structural features, synthesis, and reactivity. Authored for

researchers, scientists, and professionals in drug development, this guide synthesizes

technical data with practical insights to facilitate its application in innovative research and

development projects.

Introduction
The oxazole ring is a privileged scaffold in numerous biologically active compounds and

functional materials. Oxazole-4-carboxylic acid, in particular, has garnered significant

attention due to the synthetic versatility offered by its carboxylic acid functionality. This moiety

allows for a wide range of chemical modifications, making it an invaluable synthon for creating

complex molecular architectures. Its applications span from the development of novel

pharmaceuticals, including anti-inflammatory and antimicrobial agents, to the formulation of

advanced agrochemicals and specialty polymers.[1] This guide aims to provide a

comprehensive overview of the fundamental chemical and structural aspects of oxazole-4-
carboxylic acid, offering a solid foundation for its strategic utilization in scientific endeavors.
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Chemical Properties and Structure
Oxazole-4-carboxylic acid is a white to pale orange or brown crystalline solid.[1][2] It is

soluble in methanol and possesses a unique combination of acidic and aromatic characteristics

that dictate its reactivity and physical properties.[2]

Physicochemical Properties
A summary of the key physicochemical properties of oxazole-4-carboxylic acid is presented

in the table below. These properties are crucial for its handling, storage, and application in

various chemical reactions and formulations.

Property Value Source

Molecular Formula C₄H₃NO₃ [1][2]

Molecular Weight 113.07 g/mol [1][2]

Melting Point 138-142 °C

Boiling Point (Predicted) 289.3 ± 13.0 °C [2]

Density (Predicted) 1.449 ± 0.06 g/cm³ [2]

pKa (Predicted) 3.39 ± 0.10 [2]

Appearance White to yellow crystalline solid [1]

Solubility Soluble in Methanol [2]

Storage Temperature 2-8 °C [2]

CAS Number 23012-13-7 [1][2]

Molecular Structure
The structure of oxazole-4-carboxylic acid features a five-membered aromatic ring containing

one oxygen and one nitrogen atom, with a carboxylic acid group attached at the C4 position.

The oxazole ring is an electron-deficient system, which influences its reactivity. The conjugate

acid of the parent oxazole has a pKa of 0.8, indicating it is a weak base.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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